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Compound of Interest

Compound Name: JNJ-63533054

Cat. No.: B1673072

L  Get Quote

For researchers, scientists, and drug development professionals utilizing JNJ-63533054, a
potent and selective GPR139 agonist, adherence to proper disposal and safety protocols is
paramount to ensure a safe laboratory environment and regulatory compliance. This document
provides a comprehensive guide to the handling, storage, and disposal of this research

compound.

Physical and Chemical Properties

A summary of the key quantitative data for INJ-63533054 is provided in the table below.

Property

Value

CAS Number

1802326-66-4[1]

Molecular Formula

C17H17CIN202[1]

Molecular Weight

316.8 g/mol [1]

Purity

>98% (HPLC)

Solubility in DMSO

63 mg/mL (198.87 mM)[2]

Storage Temperature

-20°C[3]

Disposal Procedures
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The disposal of INJ-63533054 and its containers must be conducted in accordance with all
applicable local, state, and federal regulations. As a research chemical, it should be treated as
hazardous waste unless otherwise specified by institutional guidelines.

Step-by-Step Disposal Protocol:

o Consult Regulations: Before initiating disposal, consult your institution's Environmental
Health and Safety (EHS) department and review local, state, and federal hazardous waste
regulations.

o Waste Collection:

o Collect waste INJ-63533054, including any contaminated materials (e.g., pipette tips,
vials, gloves), in a designated and clearly labeled hazardous waste container.

o Ensure the container is compatible with the chemical properties of the compound and any
solvents used.

» Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name (3-chloro-N-[2-0x0-2-[[(1S)-1-phenylethyllamino]ethyl]-benzamide), and the
CAS number (1802326-66-4).

o Storage of Waste: Store the sealed hazardous waste container in a designated, secure area,
away from incompatible materials, until it is collected by a licensed hazardous waste
disposal contractor.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's approved waste management vendor. Do not attempt to dispose of
this chemical down the drain or in regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of INJ-63533054.
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JNJ-63533054 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for JNJ-
63533054]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673072#jnj-63533054-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.caymanchem.com/product/23450/jnj-63533054
https://www.selleckchem.com/products/jnj-63533054.html
https://www.bocsci.com/jnj-63533054-cas-1802326-66-4-item-470901.html
https://www.benchchem.com/product/b1673072#jnj-63533054-proper-disposal-procedures
https://www.benchchem.com/product/b1673072#jnj-63533054-proper-disposal-procedures
https://www.benchchem.com/product/b1673072#jnj-63533054-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

